Cas no 1822457-17-9 (Methyl 2-amino-3-(4-chloro-2-methoxyphenyl)propanoate)

• Product Name: Methyl 2-amino-3-(4-chloro-2-methoxyphenyl)propanoate
• CAS No: 1822457-17-9
• MF: C₁₁H₁₄ClNO₃
• MW: 243.686762332916
• CID: 6313098
• PubChem ID: 146155332
• Update Time: 2025-06-11

Methyl 2-amino-3-(4-chloro-2-methoxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1822457-17-9
• EN300-7550605
• methyl 2-amino-3-(4-chloro-2-methoxyphenyl)propanoate
• Methyl 2-amino-3-(4-chloro-2-methoxyphenyl)propanoate

• Inchi： 1S/C11H14ClNO3/c1-15-10-6-8(12)4-3-7(10)5-9(13)11(14)16-2/h3-4,6,9H,5,13H2,1-2H3
• InChI Key： RJHJEVXETCNJBE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)CC(C(=O)OC)N

Computed Properties

• Exact Mass: 243.0662210g/mol
• Monoisotopic Mass: 243.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.6Ų

Additional information on Methyl 2-amino-3-(4-chloro-2-methoxyphenyl)propanoate

Comprehensive Overview of Methyl 2-amino-3-(4-chloro-2-methoxyphenyl)propanoate (CAS No. 1822457-17-9)

Methyl 2-amino-3-(4-chloro-2-methoxyphenyl)propanoate, identified by its CAS No. 1822457-17-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a chloro-methoxyphenyl moiety, is pivotal in the synthesis of bioactive molecules. Its unique structural attributes, including the amino and ester functional groups, make it a versatile intermediate for drug discovery and material science applications.

In recent years, the demand for Methyl 2-amino-3-(4-chloro-2-methoxyphenyl)propanoate has surged due to its role in developing small-molecule therapeutics and crop protection agents. Researchers are particularly interested in its potential as a building block for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which are hot topics in precision medicine. The compound's 4-chloro-2-methoxyphenyl scaffold is also being explored for its anti-inflammatory and antioxidant properties, aligning with the growing focus on natural product-inspired drug design.

From a synthetic chemistry perspective, CAS No. 1822457-17-9 exemplifies the convergence of green chemistry principles and atom-economy. Its production often involves catalytic asymmetric synthesis, a technique highly sought after in sustainable manufacturing. This aligns with the industry's shift toward eco-friendly processes, a recurring theme in ESG (Environmental, Social, and Governance) discussions. Laboratories optimizing its synthesis frequently address questions like "How to improve yield in Methyl 2-amino-3-(4-chloro-2-methoxyphenyl)propanoate preparation?" or "What catalysts enhance enantioselectivity for 1822457-17-9 derivatives?"—common queries in academic forums and patent literature.

The compound's physicochemical properties, such as its logP and hydrogen bonding capacity, are critical for ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling. These metrics are frequently analyzed in computational chemistry studies, leveraging AI-driven molecular modeling tools—a trending intersection of cheminformatics and machine learning. Such analyses address user searches like "Predicting solubility of 4-chloro-2-methoxyphenyl derivatives" or "QSAR models for amino ester bioavailability."

In agrochemical applications, Methyl 2-amino-3-(4-chloro-2-methoxyphenyl)propanoate serves as a precursor for herbicide safeners and plant growth regulators. With the global push toward sustainable agriculture, its derivatives are being tested for low-environmental-impact formulations. This resonates with searches such as "Next-gen chlorophenyl-based agrochemicals" or "Methoxy-phenyl compounds in soil degradation studies."

Quality control of CAS No. 1822457-17-9 relies on advanced analytical techniques like HPLC-MS and NMR spectroscopy, topics frequently queried by quality assurance professionals. The compound's chiral purity is especially scrutinized, given its relevance in enantioselective synthesis—a subtopic dominating organic chemistry discussions on platforms like ResearchGate and PubMed.

In summary, Methyl 2-amino-3-(4-chloro-2-methoxyphenyl)propanoate (1822457-17-9) is a multifaceted compound bridging pharmaceutical innovation, agrochemical sustainability, and methodological advancements in synthetic chemistry. Its interdisciplinary relevance ensures continued exploration across academic, industrial, and regulatory spheres, making it a staple in modern chemical research.